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Compound of Interest

Compound Name: 3-Carboxyphenylboronic acid

Cat. No.: B1666559

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety and logistical
information for the use of 3-Carboxyphenylboronic acid, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans.

Chemical Identifier:

Name: 3-Carboxyphenylboronic acid

CAS Number: 25487-66-5

Molecular Formula: C7H7BOa

Molecular Weight: 165.94 g/mol

Hazard Summary: 3-Carboxyphenylboronic acid is classified as an irritant.[1] It can cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and ensure
laboratory safety when handling 3-Carboxyphenylboronic acid.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Glasses with Side
Shields or Chemical Splash
Goggles

Must be worn at all times in the
laboratory.[5] Goggles are
required when there is a risk of

splashing.[5]

Hand Protection

Chemical-Resistant Gloves

Nitrile or other impervious
gloves should be worn when
handling the compound or its
containers.[5] Gloves must be
inspected for integrity before
use and disposed of properly
after handling.[3][6]

Body Protection

Laboratory Coat

Alab coat is mandatory to
protect skin and clothing from
potential spills.[5] For tasks
with a higher risk of splashes,
an impervious apron is

recommended.[5]

Respiratory Protection

Dust Mask or Respirator

Use a NIOSH/MSHA certified
respirator when handling the
solid compound, especially if
there is a potential for dust
generation.[5][7] Work should
ideally be conducted in a well-
ventilated area or under a
chemical fume hood.[2][5][8]

Footwear

Closed-Toe Shoes

To protect against spills and
falling objects, closed-toe
shoes must be worn in the

laboratory at all times.[5]

Operational Plan: Step-by-Step Handling Procedure

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://www.chemicalbook.com/msds/3-carboxyphenylboronic-acid.pdf
https://www.capotchem.com/doc/viewmsds_101084-81-5.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylbiphenyl_3_ylboronic_acid.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y0395/3-Carboxyphenylboronic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Bromo_5_propoxyphenylboronic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Adherence to a strict operational protocol is essential for the safe handling of 3-
Carboxyphenylboronic acid.

1. Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and functioning
correctly.[4][7][8]

 Verify that the chemical fume hood is functioning correctly.[5]

e The work area within the fume hood should be clean and uncluttered.

2. Donning PPE:

e Put on all required personal protective equipment as detailed in the table above.[5]
3. Handling and Transfer:

 All handling of solid 3-Carboxyphenylboronic acid should be conducted within a certified
chemical fume hood to minimize inhalation of any dust.[5]

» Avoid the generation of dust when transferring the solid.[3][7][9] Use appropriate tools, such
as a spatula, for transfer.

o For weighing, use a tared weigh boat or paper.
o Keep the container tightly closed when not in use.[2][4][7][8]
4. Post-Handling:

« Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2][3]

[41[7]
e Clean the work area to remove any residual chemical.

o Properly remove and dispose of contaminated gloves and any other disposable PPE as
hazardous waste.[3][7]
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Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the steps for safely preparing a stock solution of 3-
Carboxyphenylboronic acid.

o Preparation: Perform all steps in a chemical fume hood. Ensure all necessary glassware is
clean and dry.

e Weighing: Tare a clean, dry beaker on a balance. Carefully weigh the desired amount of 3-
Carboxyphenylboronic acid powder into the beaker.

» Dissolving: Add the desired solvent to the beaker containing the powder. Stir the mixture with
a magnetic stir bar until the solid is completely dissolved.

e Transfer: Once dissolved, transfer the solution to a volumetric flask.

 Dilution: Rinse the beaker with a small amount of the solvent and add the rinsing to the
volumetric flask to ensure all the compound is transferred. Add solvent to the flask until the
solution reaches the calibration mark.

o Storage: Cap the flask and invert it several times to ensure the solution is homogeneous.
Label the flask with the chemical name, concentration, date, and your initials. Store the
solution in a cool, dry, and well-ventilated place.[4]

Logical Workflow for Handling 3-Carboxyphenylboronic Acid
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Caption: Workflow for handling 3-Carboxyphenylboronic acid.
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Disposal Plan

Proper disposal of 3-Carboxyphenylboronic acid and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Chemical: Dispose of excess or unwanted 3-Carboxyphenylboronic acid as
hazardous waste.[7] Do not let the product enter drains.[2][3][7] Collect the waste in a clearly
labeled, sealed, and appropriate container.[5] Store the waste container in a designated,
well-ventilated, and secure area.[5]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing papers, and paper towels, should also be disposed of as hazardous
waste.[7]

o Empty Containers: Rinse empty containers thoroughly with a suitable solvent.[5] The rinsate
should be collected and disposed of as hazardous waste.[5][7] Once cleaned, the container
can be disposed of according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 3-
Carboxyphenylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666559#personal-protective-equipment-for-
handling-3-carboxyphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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